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Compound of Interest

Compound Name: 2,3-Dibromopyridine

Cat. No.: B049186

For researchers, scientists, and professionals in drug development, 2,3-Dibromopyridine is a
significant heterocyclic organic compound. This guide provides core technical data on its
molecular properties.

Core Molecular Data

2,3-Dibromopyridine is a derivative of pyridine with two bromine atoms substituted at the 2
and 3 positions of the aromatic ring.[1] This structural arrangement is crucial for its role as a
versatile intermediate in the synthesis of more complex molecules.[1][2]

The fundamental properties of 2,3-Dibromopyridine are summarized in the table below,
providing a clear reference for experimental and theoretical applications.

Property Value Source
Molecular Formula CsHaBr2N [1112113114]
Molecular Weight 236.89 g/mol [21[3]1[41[5]
CAS Number 13534-89-9 [21[31[4]

Pale yellow or white to light
Appearance ] [1][2]
yellow crystalline powder

Melting Point 56-60 °C [3]
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Experimental Protocols

While detailed experimental protocols for the synthesis or application of 2,3-Dibromopyridine
are extensive and varied, a general overview of synthetic methods includes the bromination of
pyridine or 2,3-dichloropyridine, and Suzuki coupling reactions.[1] For specific applications,
such as its use as a building block in the synthesis of pharmaceuticals like losartan potassium
and celecoxib, or in the creation of herbicides such as flumioxazin, detailed methodologies
would be specific to the patented or published synthetic routes for those final compounds.[1]
Researchers utilizing 2,3-Dibromopyridine would typically develop or adapt protocols based
on the desired final product and reaction mechanism.

Logical Relationship of 2,3-Dibromopyridine
Properties

The following diagram illustrates the direct relationship between the compound and its
fundamental chemical identifiers and properties.

2,3-Dibromopyridine

Core Properties

Molecular Weight: 236.89 g/mol

Formula: CsHzBr2N CAS: 13534-89-9

Click to download full resolution via product page

Caption: Relationship between 2,3-Dibromopyridine and its key molecular identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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